o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate
Overview
Description
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate, also known as Phenelzine, is a monoamine oxidase inhibitor (MAOI) drug that is used to treat depression. It was first synthesized in 1948 by a group of chemists led by Dr. Nathan Kline. Since then, it has been extensively studied and used to treat various mental health conditions.
Mechanism Of Action
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate works by irreversibly inhibiting the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting this enzyme, o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate increases the levels of these neurotransmitters in the brain, which can help alleviate symptoms of depression and anxiety.
Biochemical And Physiological Effects
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. Additionally, o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Advantages And Limitations For Lab Experiments
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate has a number of advantages and limitations for use in laboratory experiments. One advantage is that it has a well-established mechanism of action and has been extensively studied. This makes it a useful tool for researchers studying the effects of monoamine oxidase inhibition on neurotransmitter levels and behavior. However, o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate also has a number of limitations. It is a potent inhibitor of monoamine oxidase, which can lead to potentially dangerous interactions with other drugs or foods that contain tyramine. Additionally, o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate is not selective for any particular monoamine oxidase subtype, which can make it difficult to study the specific effects of each subtype.
Future Directions
There are a number of future directions for research on o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate. One area of interest is in understanding the specific effects of monoamine oxidase inhibition on different neurotransmitter systems. Another area of interest is in developing more selective monoamine oxidase inhibitors that target specific subtypes of the enzyme. Additionally, there is interest in developing new drugs that target other enzymes or receptors involved in neurotransmitter metabolism and signaling.
Synthesis Methods
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate is synthesized by the reaction of 2-chloroethylhydrazine with benzyl cyanide. The resulting product is then treated with sulfuric acid to form the dihydrogen sulfate salt. The synthesis process is complex and requires specialized equipment and expertise.
Scientific Research Applications
O-Chloro-beta-phenylethylhydrazine dihydrogen sulphate has been extensively studied for its therapeutic effects on depression, anxiety, and other mental health conditions. It works by inhibiting the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting this enzyme, o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate increases the levels of these neurotransmitters in the brain, which can help alleviate symptoms of depression and anxiety.
properties
CAS RN |
155-00-0 |
|---|---|
Product Name |
o-Chloro-beta-phenylethylhydrazine dihydrogen sulphate |
Molecular Formula |
C8H13ClN2O4S |
Molecular Weight |
268.72 g/mol |
IUPAC Name |
2-(2-chlorophenyl)ethylhydrazine;sulfuric acid |
InChI |
InChI=1S/C8H11ClN2.H2O4S/c9-8-4-2-1-3-7(8)5-6-11-10;1-5(2,3)4/h1-4,11H,5-6,10H2;(H2,1,2,3,4) |
InChI Key |
CZWGTSMWFKTQAX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CCNN)Cl.OS(=O)(=O)O |
Canonical SMILES |
C1=CC=C(C(=C1)CCNN)Cl.OS(=O)(=O)O |
synonyms |
WL-27 |
Origin of Product |
United States |
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